Cas no 1205749-98-9 (3-(4-aminocyclohexyl)propanoic acid hydrochloride)

• Product Name: 3-(4-aminocyclohexyl)propanoic acid hydrochloride
• CAS No: 1205749-98-9
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 4774786
• PubChem ID: 12614157
• Update Time: 2025-10-27

3-(4-aminocyclohexyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminocyclohexyl)propanoic acid hydrochloride

• Inchi： 1S/C9H17NO2.ClH/c10-8-4-1-7(2-5-8)3-6-9(11)12;/h7-8H,1-6,10H2,(H,11,12);1H
• InChI Key： UAJUHGHCUFYWGQ-UHFFFAOYSA-N
• SMILES： C(C1CCC(N)CC1)CC(=O)O.Cl

Additional information on 3-(4-aminocyclohexyl)propanoic acid hydrochloride

Recent Advances in the Study of 3-(4-Aminocyclohexyl)propanoic Acid Hydrochloride (CAS: 1205749-98-9)

3-(4-Aminocyclohexyl)propanoic acid hydrochloride (CAS: 1205749-98-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexylamine and propanoic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex molecules in drug discovery.

One of the key areas of research has been the optimization of synthetic routes for 3-(4-aminocyclohexyl)propanoic acid hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. This advancement is critical for scaling up production and ensuring consistent quality for further pharmacological testing.

Pharmacologically, 3-(4-aminocyclohexyl)propanoic acid hydrochloride has been investigated for its role as a modulator of specific neurotransmitter systems. Preliminary in vitro studies suggest that it may interact with GABA receptors, which could have implications for treating neurological disorders such as epilepsy and anxiety. However, further in vivo studies are required to validate these findings and explore the compound's safety and efficacy profiles.

Additionally, the compound has been utilized as a key intermediate in the synthesis of more complex molecules. For instance, a recent patent application highlighted its use in developing novel kinase inhibitors, which are being explored for cancer therapy. The structural flexibility of 3-(4-aminocyclohexyl)propanoic acid hydrochloride allows for modifications that can enhance binding affinity and selectivity towards specific kinase targets.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability in physiological conditions need further optimization to improve its therapeutic potential. Researchers are also investigating potential side effects and toxicity profiles to ensure its suitability for clinical applications.

In conclusion, 3-(4-aminocyclohexyl)propanoic acid hydrochloride (CAS: 1205749-98-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Ongoing studies are expected to uncover more about its mechanisms of action and therapeutic applications, paving the way for its potential use in drug development.